Cas no 716316-27-7 (Benzenesulfonamide, N-cyclobutyl-2,4,6-tris(1-methylethyl)-)

• Product Name: Benzenesulfonamide, N-cyclobutyl-2,4,6-tris(1-methylethyl)-
• CAS No: 716316-27-7
• MF: C₁₉H₃₁NO₂S
• MW: 337.519944429398
• CID: 545278
• PubChem ID: 71404624
• Update Time: 2025-04-19

Benzenesulfonamide, N-cyclobutyl-2,4,6-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-cyclobutyl-2,4,6-tris(1-methylethyl)-
• N-cyclobutyl-2,4,6-tri(propan-2-yl)benzenesulfonamide
• N-Cyclobutyl-2,4,6-tri(propan-2-yl)benzene-1-sulfonamide
• 716316-27-7
• DTXSID30825460

• Inchi： 1S/C19H31NO2S/c1-12(2)15-10-17(13(3)4)19(18(11-15)14(5)6)23(21,22)20-16-8-7-9-16/h10-14,16,20H,7-9H2,1-6H3
• InChI Key： CXXCUJQDZFDHAB-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(NC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 337.20755041g/mol
• Monoisotopic Mass: 337.20755041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 54.6Ų